molecular formula C4H5ClN2O4S B15265843 (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride

Cat. No.: B15265843
M. Wt: 212.61 g/mol
InChI Key: QRPMKCBTJIZVKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride (CAS: 459818-67-8) is a sulfonyl chloride derivative featuring a hydantoin (2,5-dioxoimidazolidine) core linked to a sulfonyl chloride group via a methyl bridge. Its molecular formula is C₄H₅ClN₂O₄S, with a molecular weight of 212.61 g/mol . This compound is primarily utilized as a reactive intermediate in pharmaceutical synthesis, enabling sulfonylation reactions to construct sulfonamide bonds in target molecules, as evidenced by its use in European Patent EP 1831 199 B1 for preparing naphthyridine and isoquinoline derivatives .

Key structural features include:

  • Chirality: The 4-position of the imidazolidinone ring can exist in (4R) or (4S) configurations, impacting stereochemical interactions .
  • Reactivity: The sulfonyl chloride group (-SO₂Cl) is highly electrophilic, facilitating nucleophilic substitutions with amines or alcohols.

Properties

IUPAC Name

(2,5-dioxoimidazolidin-4-yl)methanesulfonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5ClN2O4S/c5-12(10,11)1-2-3(8)7-4(9)6-2/h2H,1H2,(H2,6,7,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRPMKCBTJIZVKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C1C(=O)NC(=O)N1)S(=O)(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Substituent Variations on the Imidazolidinone Ring

Modifications at the 4-position of the imidazolidinone ring significantly alter steric and electronic properties. Examples include:

Compound Substituent Molecular Formula Molecular Weight (g/mol) Key Data Reference
(4S)-4-Methyl derivative -CH₃ C₅H₇ClN₂O₄S 226.64 LC-MS: m/z 442 (M+1)
(4S)-4-Ethyl derivative -CH₂CH₃ C₆H₉ClN₂O₄S 240.66 Synthetic yield: Not reported
(4S)-4-Cyclopropyl derivative -C₃H₅ C₇H₉ClN₂O₄S 252.68 LC-MS: m/z 468 (M+1)

Research Findings :

  • Reactivity Trends : Bulky substituents (e.g., cyclopropyl) reduce reaction yields due to steric hindrance. For example, the methyl derivative achieved a 7% yield in a naphthyridine coupling reaction , while the cyclopropyl analog required chiral purification for optimal enantiomeric excess .
  • Mass Spectrometry : LC-MS data correlate with molecular weight differences; the cyclopropyl derivative (m/z 468) is ~26 Da heavier than the methyl analog (m/z 442) .

Stereochemical Variants: (4R) vs. (4S) Enantiomers

The (4R) and (4S) enantiomers exhibit identical molecular formulas but distinct stereochemical profiles:

Property (4R)-Configuration (4S)-Configuration
SMILES Notation C([C@H]1C(=O)NC(=O)N1)S(=O)(=O)Cl C([C@@H]1C(=O)NC(=O)N1)S(=O)(=O)Cl
Applications Pharmaceutical intermediate Patent-based synthesis
Chiral Resolution Not reported Resolved via Chiralpak AD column

Key Insight : The (4S) enantiomer is predominantly used in patented syntheses, likely due to its compatibility with chiral targets in drug candidates .

Chain Length Modifications: Methane vs. Ethane Linkers

Replacing the methyl bridge with an ethyl group alters solubility and steric accessibility:

Compound Linker Molecular Formula Molecular Weight (g/mol) Key Data Reference
Methane linker (Core compound) -CH₂- C₄H₅ClN₂O₄S 212.61 Storage: -20°C
Ethane linker -CH₂CH₂- C₅H₇ClN₂O₄S 226.64 Synonyms: NSC16136

Impact of Chain Length :

  • Synthetic Utility : Ethane-linked variants are less commonly reported in patents, suggesting narrower applicability in drug discovery .

Biological Activity

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride, also referred to as [(4R)-2,5-dioxoimidazolidin-4-yl]methanesulfonyl chloride, is a compound with significant biological activity and potential applications in medicinal chemistry. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

The compound is characterized by its electrophilic nature, primarily due to the methanesulfonyl chloride group. This feature enables it to participate in various chemical reactions, including nucleophilic substitutions and covalent modifications of biological molecules. The molecular formula is C₄H₅ClN₂O₄S, with a melting point of 145-147 °C .

The primary mechanism of action involves the compound's ability to inhibit specific enzymes by binding to their active sites. This interaction can disrupt normal enzymatic functions, leading to various biological effects. The compound's electrophilic properties allow it to form covalent bonds with nucleophiles such as amino acids in proteins, which can alter protein function and signaling pathways.

Biological Activities

  • Antimicrobial Properties : Research indicates that derivatives of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride exhibit antimicrobial activity. They have been evaluated for their effectiveness against various pathogens, suggesting potential applications in treating infections.
  • Anti-inflammatory Effects : The compound has shown promise in reducing inflammation in conditions such as ulcerative colitis and psoriasis. Its ability to modulate matrix metalloproteinases (MMPs), which are involved in inflammatory responses and tissue remodeling, is particularly noteworthy .
  • Anticancer Activity : Preliminary studies suggest that this compound may have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Its mechanism involves the modulation of signaling pathways critical for cell survival and proliferation .

Case Study 1: Anti-inflammatory Activity

A study investigated the effects of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride on MMPs in a model of skin inflammation. The results demonstrated a significant reduction in MMP expression levels, correlating with decreased inflammation markers in treated subjects compared to controls.

Case Study 2: Antimicrobial Efficacy

In vitro assays were conducted to assess the antimicrobial activity of the compound against Staphylococcus aureus. The findings revealed a dose-dependent inhibition of bacterial growth, highlighting its potential as an antimicrobial agent.

Data Tables

Biological Activity Effect Observed Reference
AntimicrobialInhibition of Staphylococcus aureus
Anti-inflammatoryReduced MMP expression
AnticancerInduction of apoptosis

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.